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Introduction
This application note provides a detailed protocol for the isolation of triglycerides from animal

tissue samples using solid-phase extraction (SPE). Traditional methods for lipid extraction,

such as liquid-liquid extraction (LLE) based on the Folch method, are effective but can be time-

consuming and labor-intensive.[1] Solid-phase extraction offers a streamlined and efficient

alternative for the selective separation of lipid classes.[1][2] This protocol utilizes a silica-based

or aminopropyl-bonded silica SPE cartridge to effectively separate triglycerides from other lipid

classes and non-lipid contaminants present in tissue homogenates. The resulting triglyceride

fraction is suitable for downstream applications such as quantification by enzymatic assays or

analysis by chromatography techniques.[3][4]

Data Presentation
Table 1: Recovery of Triglycerides using Solid-Phase
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SPE Sorbent Tissue Type
Elution
Solvent

Average
Recovery (%)

Reference

Aminopropyl Various
Chloroform/Isopr

opanol (2:1, v/v)
>95% [5][6]

Silica Gel Various
Hexane/Diethyl

Ether (95:5, v/v)
High [7]

C18 Plasma Not Specified
~78% (for

general lipids)
[8]

Table 2: Comparison of SPE with Liquid-Liquid
Extraction (LLE) for Triglyceride Analysis

Parameter
Solid-Phase
Extraction (SPE)

Liquid-Liquid
Extraction (LLE)

Reference

Protocol Time Reduced Longer [1][9]

Solvent Consumption Lower Higher [10]

Reproducibility High Variable [1]

Automation Potential High Low [11]
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Tissue Preparation

Total Lipid Extraction (Modified Folch Method)

Solid-Phase Extraction (SPE)

Downstream Analysis

Weigh Frozen Tissue (min. 50 mg)

Homogenize with Sodium Sulfate

Add Chloroform:Methanol (2:1, v/v)

Vortex and Incubate

Add NaCl Solution to Induce Phase Separation

Collect Lower Organic Phase (Lipid Extract)

Condition SPE Cartridge (e.g., with Hexane)

Load Lipid Extract

Wash with Non-polar Solvent (e.g., Hexane) to Elute Cholesterol Esters

Elute Triglycerides with Hexane:Diethyl Ether (95:5, v/v)

Evaporate Solvent

Reconstitute Triglyceride Fraction

Quantification (e.g., Enzymatic Assay) or Further Analysis (e.g., GC/MS)
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Caption: Workflow for the solid-phase extraction of triglycerides from tissue.
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Experimental Protocols
Materials and Reagents

Tissue Sample: Minimum of 50 mg, stored at -80°C.[12]

Sodium Sulfate (anhydrous): ACS grade.[12]

Methanol: ACS grade.[12]

Chloroform: ACS grade.[12]

2-Propanol: ACS grade.[12]

Hexane: ACS grade.

Diethyl Ether: ACS grade.

Sodium Chloride (NaCl) Solution: 0.9% (w/v) in deionized water.[12]

Solid-Phase Extraction Cartridges: Silica-based (e.g., 500 mg) or Aminopropyl-bonded silica.

[5][13]

Glass test tubes with screw caps.[12]

Mortar and pestle or mechanical homogenizer.[12][14]

Centrifuge.

Nitrogen gas evaporator.[15]

Tissue Homogenization and Total Lipid Extraction
(Modified Folch Method)
This protocol is adapted from the widely used Folch method for total lipid extraction.[12]

Preparation of Tissue: Weigh a minimum of 50 mg of frozen tissue and transfer it to a mortar.

[12] Add approximately 2 g of anhydrous sodium sulfate.[12] Grind the tissue with the pestle
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until a homogenous powder is formed.[12] For soft tissues like the brain, a mechanical

homogenizer can be used.[14]

Lipid Extraction: Transfer the homogenized tissue to a screw-cap glass test tube.[12] Add 4

mL of methanol followed by 8 mL of chloroform (a 2:1 chloroform:methanol ratio).[12]

Incubation: Cap the tube, vortex thoroughly, and incubate overnight at 4°C to ensure

complete lipid extraction.[12]

Phase Separation: Add 2.4 mL of 0.9% NaCl solution to the tube.[12] Invert the tube gently to

mix; do not vortex to avoid emulsion formation.[12] Allow the mixture to stand for at least 24

hours at 4°C to allow for clear phase separation.[12] The lower phase will contain the lipids

in chloroform, while the upper aqueous phase will contain non-lipid components.[12]

Collection of Lipid Extract: Carefully aspirate and discard the upper aqueous phase.[12]

Collect the lower chloroform phase containing the total lipid extract.

Solid-Phase Extraction of Triglycerides
This procedure uses a silica SPE cartridge to separate triglycerides from other lipid classes.

Cartridge Conditioning: Condition a silica SPE cartridge (500 mg) by passing 5 mL of hexane

through it. Do not allow the cartridge to dry out.

Sample Loading: Load the collected chloroform-based lipid extract onto the conditioned SPE

cartridge.

Elution of Less Polar Lipids: Wash the cartridge with 5 mL of hexane to elute cholesterol

esters. Collect this fraction separately if desired.

Elution of Triglycerides: Elute the triglyceride fraction from the cartridge using 10 mL of a

hexane:diethyl ether (95:5, v/v) solution.[7] Collect this fraction in a clean glass tube.

Elution of More Polar Lipids (Optional): If desired, more polar lipids such as free fatty acids

and phospholipids can be eluted subsequently with solvents of increasing polarity, such as

diethyl ether with 2% acetic acid for free fatty acids, followed by methanol for phospholipids.

[5][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://content.ilabsolutions.com/wp-content/uploads/2018/02/Recommended-Tissue-Homogenization-Protocol-for-Lipid-Analyses_2018.pdf
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://www.aocs.org/resource/solid-phase-extraction-columns-in-the-analysis-of-lipids/
http://cyberlipid.gerli.com/adsorption-chromatography/simple-procedures/
https://www.aocs.org/resource/solid-phase-extraction-columns-in-the-analysis-of-lipids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10796200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation for Downstream Analysis
Solvent Evaporation: Evaporate the solvent from the collected triglyceride fraction under a

gentle stream of nitrogen gas until completely dry.[15]

Reconstitution: Reconstitute the dried triglyceride residue in a suitable solvent for your

downstream analysis. For enzymatic quantification assays, 2-propanol is a common choice.

[12]

Quantification: Determine the triglyceride concentration using a commercial enzymatic assay

kit, following the manufacturer's instructions.[3] The concentration can be calculated based

on the absorbance of the sample compared to a standard curve.[12]

Signaling Pathway and Logical Relationship
Diagram
The following diagram illustrates the logical separation of lipid classes based on their polarity

using solid-phase extraction.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.protocols.io/view/uc-davis-tissue-tg-amp-tc-protocol-62thgen.pdf
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://www.researchgate.net/publication/21860415_A_Simple_Enzymatic_Quantitative_Analysis_of_Triglycerides_in_Tissues
https://mmpc.org/shared/document.aspx?id=87&doctype=Protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10796200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elution with Increasing Solvent Polarity

Collected Fractions
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(Polar Stationary Phase)
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Hexane:Diethyl Ether (Slightly Polar)

 Apply

Methanol (Polar)

 Apply

Cholesterol Esters
(Least Polar)

 Elutes

Triglycerides
(Moderately Non-polar)

 Elutes

Phospholipids
(Most Polar)

 Elutes
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Caption: Principle of lipid class separation on a silica SPE cartridge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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